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Compound of Interest

Compound Name:
N5-Cbz-D-ornithine methyl ester

HCl

Cat. No.: B15285400

Get Quote

Executive Summary
The Benzyloxycarbonyl (Cbz or Z) group remains a cornerstone of peptide chemistry due to its

orthogonality to base-labile (Fmoc) and mild acid-labile (Boc) groups. However, its stability

presents a specific challenge during the final deprotection/cleavage step. Unlike Boc, which

cleaves with 50% TFA, Cbz requires "hard" acidolysis or catalytic hydrogenation.

For solid-phase peptide synthesis (SPPS) where hydrogenation is often sterically hindered or

incompatible with sulfur-containing peptides, strong acid cocktails are the required method.

This guide evaluates the three primary chemical cleavage systems: TFMSA

(Trifluoromethanesulfonic Acid), TMSBr (Trimethylsilyl Bromide), and the historical standard HF

(Hydrogen Fluoride), with a focus on the "Low-High" acidity protocols that maximize yield while

minimizing benzyl cation alkylation.

Mechanistic Foundation: Acidolysis & Scavenging
The cleavage of the Cbz group by strong acids is governed by the protonation of the

carbamate oxygen, followed by the collapse of the intermediate. The pathway (SN1 vs SN2) is

dictated by the acidity of the cocktail and the concentration of nucleophiles.
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SN1 Pathway (High Acidity): Generates a free benzyl carbocation (

). Without adequate scavengers, this electrophile irreversibly alkylates electron-rich side
chains (Trp, Tyr, Met).

SN2 Pathway (Low Acidity): Promoted by high concentrations of sulfide scavengers (DMS).

The scavenger attacks the benzyl group before the cation fully forms, reducing side

reactions.
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Figure 1: Mechanistic divergence in Cbz acidolysis. The "Low-High" protocol exploits the SN2

pathway first to remove side chains safely before the final hard acid cleavage.

Comparative Evaluation of Cocktails
The following table contrasts the three primary methods. While HF is the historical gold

standard, TFMSA and TMSBr have become the preferred practical alternatives due to safety

and equipment constraints.
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Feature
TFMSA (Low-High

Protocol)
TMSBr / Thioanisole

Anhydrous HF (Low-

High)

Primary Utility

The Workhorse.

Standard glassware,

high reliability.

The Accelerator.

Faster kinetics,

excellent for Arg(Mtr).

The Benchmark. Best

yield, highest hazard.

Acidity Type Superacid (Liquid)
Lewis Acid (Silylating

agent)

Superacid

(Gas/Liquid)

Cbz Removal
Excellent (High acidity

step)

Good (Requires

Thioanisole)
Excellent

Scavenger System DMS / m-Cresol / EDT
Thioanisole / EDT / m-

Cresol
p-Cresol / DMS

Equipment
Standard round-

bottom flask

Standard round-

bottom flask

Specialized

Teflon/Kel-F Line

Safety Profile
Corrosive, non-volatile

(burn hazard)

Hydrolyzes to HBr

(fume hazard)

Extreme Toxicity

(Bone seeker)

Side Reactions
Salt association

(requires desalting)

S-t-butyl formation (if

not managed)

Asp-Pro cleavage

(temp dependent)

Detailed Experimental Protocols
Protocol A: The "Low-High" TFMSA Cleavage
Recommended for: General Cbz-peptide synthesis, sequences containing Met/Trp.

This method, developed by Tam and Merrifield, uses a two-stage approach. The "Low" step

removes most side chains (benzyl-based) via an SN2 mechanism using high scavenger

concentrations (DMS), preventing carbocation formation. The "High" step completes the

cleavage of Cbz and the resin linkage.

Reagents:

TFMSA (Trifluoromethanesulfonic acid)[1][2][3][4]

TFA (Trifluoroacetic acid)[1][2][3][5][6]
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DMS (Dimethyl sulfide)

m-Cresol (Scavenger)

EDT (1,2-Ethanedithiol - Essential if Trp is present)

Workflow:

Preparation: Dry the peptide-resin (100 mg) thoroughly over P₂O₅.

Low Acid Step (SN2):

Cool resin to 0°C in an ice bath.[4][7]

Add m-Cresol (100 µL) and DMS (300 µL).

Add TFA (0.5 mL).

Critical: Slowly add TFMSA (100 µL) dropwise.

Stir at 0°C for 2 hours.

Outcome: Removes Bzl, Z(Cl), Bom; reduces Met(O) to Met. Cbz and Resin linkage

remain largely intact.

High Acid Step (SN1):

Maintain 0°C.[4][8]

Add TFMSA (100 µL) (bringing total acid concentration up).

Stir for 2 hours at 0°C (or room temp for difficult sequences, though 0°C preserves purity).

Outcome: Cleaves Cbz, Arg(Tos), and peptide-resin bond.

Workup:

Precipitate directly into cold diethyl ether.
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Wash pellet 3x with ether to remove scavengers.

Note: TFMSA salts are non-volatile.[4] The crude peptide must be desalted (Sephadex G-

10 or HPLC) immediately.

Step 1: Low Acidity (SN2)

Step 2: High Acidity (SN1)

Dry Peptide-Resin

Add m-Cresol, DMS, TFA
Cool to 0°C

Add 10% TFMSA
Stir 2h @ 0°C

Result: Met(O) Reduced,
Bzl/Bom Removed

Add High Conc. TFMSA
Stir 2h @ 0°C

Result: Cbz Cleaved,
Peptide Released

Ether Precipitation
(Remove Scavengers)

CRITICAL: Desalting
(Remove TFMSA Salts)
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Figure 2: The "Low-High" TFMSA workflow ensures sensitive side chains are protected before

the harsh final cleavage.

Protocol B: The TMSBr / Thioanisole Cocktail
Recommended for: Peptides containing Arg(Mtr) or Arg(Pmc) where TFMSA is too slow.

TMSBr acts as a "hard" Lewis acid. In the presence of TFA, it generates HBr in situ but

maintains a high silylation potential, which is highly effective for cleaving Cbz and stubborn

Arginine protecting groups.

Reagents:

TMSBr (Trimethylsilyl bromide)[2][8]

Thioanisole (Accelerator/Scavenger)

TFA[1][2][3][4][6][8][9][10][11][12][13][14]

EDT (if Cys/Trp present)

Workflow:

Cocktail Preparation: In a chilled flask, mix TFA (10 mL), Thioanisole (1.2 mL), EDT (0.5 mL),

and m-Cresol (0.1 mL).

Add TMSBr (1.3 mL). Caution: Fumes.[4]

Cleavage:

Add peptide-resin (200 mg) to the mixture.[8]

Stir at 0°C for 15 minutes, then room temperature for 45-60 minutes.

Note: TMSBr cleavage is significantly faster than TFMSA for Arg(Mtr).

Workup:
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Filter resin.[4][6][8][10][15]

Concentrate filtrate (do not evaporate to dryness if possible, to avoid bromide adducts).

Precipitate in cold ether.[4][6][8][9]

Critical Troubleshooting & Optimization
Problem Cause Solution

Met Oxidation
Formation of Methionine

Sulfoxide during workup.

Use the Low-High TFMSA

method.[4][7] The high

concentration of DMS in the

"Low" step actively reduces

Met(O) back to Met.

Trp Alkylation
Benzyl cations attacking the

indole ring.

Ensure EDT is present. In

TFMSA protocols, maintain

0°C strictly. Alkylation is

temperature-dependent.

Peptide Salt Adducts
TFMSA is non-volatile and

forms salts with the peptide.[4]

Mandatory Desalting. Use a

Sephadex G-10 or G-25

column equilibrated with 5%

acetic acid immediately after

ether precipitation.

Incomplete Cbz Removal
Acid strength too low or

reaction time too short.

Switch to TMSBr/Thioanisole

(stronger Lewis acidity) or

extend the "High" TFMSA step

to 3-4 hours.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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